Cas no 862845-26-9 (Isoquinoline,3-chloro-6,7,8-trimethoxy-)

• Product Name: Isoquinoline,3-chloro-6,7,8-trimethoxy-
• CAS No: 862845-26-9
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 718447
• PubChem ID: 76852904
• Update Time: 2025-04-19

Isoquinoline,3-chloro-6,7,8-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,3-chloro-6,7,8-trimethoxy-
• 3-Chloro-6,7,8-trimethoxyisoquinoline
• 862845-26-9

• Inchi： 1S/C12H12ClNO3/c1-15-9-4-7-5-10(13)14-6-8(7)11(16-2)12(9)17-3/h4-6H,1-3H3
• InChI Key： FIWTXGJQUPUTBO-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C(=C(C=2C=N1)OC)OC)OC

Computed Properties

• Exact Mass: 253.051
• Monoisotopic Mass: 253.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives